Cas no 1824064-11-0 (3-(3-Aminopropyl)oxazolidine-2,4-dione hydrochloride)

• Product Name: 3-(3-Aminopropyl)oxazolidine-2,4-dione hydrochloride
• CAS No: 1824064-11-0
• MF: C₆H₁₁ClN₂O₃
• MW: 194.616140604019
• MDL: MFCD28125997
• CID: 4774734
• PubChem ID: 86262388
• Update Time: 2025-06-15

3-(3-Aminopropyl)oxazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminopropyl)oxazolidine-2,4-dione hydrochloride
• 3-(3-Aminopropyl)oxazolidine-2,4-dione hydrochloride

• MDL： MFCD28125997
• Inchi： 1S/C6H10N2O3.ClH/c7-2-1-3-8-5(9)4-11-6(8)10;/h1-4,7H2;1H
• InChI Key： IKLOOCFOPBAABK-UHFFFAOYSA-N
• SMILES： Cl.O1C(N(C(C1)=O)CCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Topological Polar Surface Area: 72.6

Additional information on 3-(3-Aminopropyl)oxazolidine-2,4-dione hydrochloride

Comprehensive Overview of 3-(3-Aminopropyl)oxazolidine-2,4-dione hydrochloride (CAS 1824064-11-0): Properties, Applications, and Research Insights

The compound 3-(3-Aminopropyl)oxazolidine-2,4-dione hydrochloride (CAS 1824064-11-0) is a chemically synthesized derivative of oxazolidine-2,4-dione, featuring an aminopropyl side chain. This unique structure endows it with versatile reactivity, making it a valuable intermediate in pharmaceutical and biochemical research. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous-based reactions. Researchers frequently explore its potential in drug discovery, particularly for designing enzyme inhibitors or modifying peptide backbones due to its oxazolidine-2,4-dione core, which mimics natural metabolites.

In recent years, the demand for specialized heterocyclic compounds like 3-(3-Aminopropyl)oxazolidine-2,4-dione hydrochloride has surged, driven by advancements in targeted therapy and personalized medicine. A trending topic in scientific forums revolves around its role in prodrug development, where its degradable scaffold could improve drug delivery efficiency. Additionally, its CAS 1824064-11-0 identifier is often searched in conjunction with "synthetic protocols" or "spectroscopic characterization," reflecting the compound's growing relevance in analytical chemistry.

From a synthetic perspective, the aminopropyl group in this compound offers a reactive handle for further functionalization, enabling conjugation with fluorescent tags or bioactive molecules. This property aligns with current interests in theranostic agents—a fusion of therapeutic and diagnostic tools—highlighted in recent publications. Moreover, its stability under physiological pH conditions makes it a candidate for bioconjugation studies, a hot topic in antibody-drug conjugate (ADC) research.

Environmental and safety considerations are also pivotal in discussions about 3-(3-Aminopropyl)oxazolidine-2,4-dione hydrochloride. While not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). Researchers often query "green synthesis methods" for such compounds, reflecting the industry's shift toward sustainable chemistry. Computational studies predicting its ADMET properties (absorption, distribution, metabolism, excretion, toxicity) further underscore its potential in preclinical pipelines.

In conclusion, CAS 1824064-11-0 represents a multifaceted tool for modern chemical biology. Its applications span from peptide mimetics to small-molecule probes, resonating with trends in precision medicine and AI-driven drug design. As innovation accelerates, this compound will likely remain a focal point for interdisciplinary research, bridging gaps between synthetic chemistry and life sciences.